(2-Methoxy-1-methyl-ethyl)-(2-methyl-benzyl)-amine hydrochloride

• IUPAC Name: 1-methoxy-N-[(2-methylphenyl)methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C12H19NO.ClH/c1-10-6-4-5-7-12(10)8-13-11(2)9-14-3;/h4-7,11,13H,8-9H2,1-3H3;1H
• InChI Key: FSPFNDGDOPSELK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(C)COC.Cl
• Molecular Formula: C12H20ClNO
• Molecular Weight: 229.74 g/mol

Description

“(2-Methoxy-1-methyl-ethyl)-(2-methyl-benzyl)-amine hydrochloride” is a biochemical compound used for proteomics research. It has the molecular formula C12H20ClNO and a molecular weight of 229.74 g/mol.

Scientific Research Applications

Synthetic Applications

• Synthesis of Analgesic Compounds : Certain substituted 1-benzofurans and 1-benzothiophenes, derivatives of (2-Methoxy-1-methyl-ethyl)-(2-methyl-benzyl)-amine hydrochloride, were synthesized and found to exhibit considerable analgesic activity, suggesting potential applications in pain management (Rádl et al., 2000).

• Agelasine Analogs : The compound was used in the synthesis and tautomerism study of N-Methoxy-9-methyl-9H-purin-6-amines, important for the development of Agelasine analogs, indicating its relevance in drug discovery and development (Roggen & Gundersen, 2008).

• Pharmaceutical Manufacturing : It was involved in a pharmaceutical manufacturing process for preparing 6-chloro-9-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-9H-purin-2-amine methanesulfonic acid salt, highlighting its importance in the pharmaceutical industry (Shi et al., 2015).

• Synthesis of Nitrogen-Containing Compounds : It was used in the synthesis of nitrogen-containing compounds derived from vanillin and vanillal, indicating its utility in creating compounds with potential biological activity (Dikusar & Kozlov, 2007).

• Hydrogenation Studies : Its derivatives were involved in mechanistic studies on hydrogenation of imines, providing insights into chemical reaction mechanisms and pathways (Åberg et al., 2006).

• Keto-Amine Tautomerism : The compound's derivatives were part of a study on keto-amine tautomerism, highlighting its potential in understanding chemical equilibriums and molecular structures (Odabaşoǧlu et al., 2003).

Applications in Material Science

• Synthesis of Schiff and Mannich Bases : The compound was used in the synthesis of Schiff and Mannich bases of isatin derivatives, indicating its utility in the field of material science and coordination chemistry (Bekircan & Bektaş, 2008).

• Catalysis and Reactions : It played a role in the study of selective methylation of functionalized amines and diols with supercritical methanol, showcasing its importance in catalysis and chemical transformations (Oku et al., 2004).

Biological Applications

• Antimycobacterial Agents : Derivatives of (2-Methoxy-1-methyl-ethyl)-(2-methyl-benzyl)-amine hydrochloride were synthesized and evaluated as potential antimycobacterial agents, demonstrating the compound's utility in medicinal chemistry and drug development (Avupati et al., 2013).